Cas no 56443-72-2 (2-Amino-1-(4’-benzyloxyphenyl)ethanol)

2-Amino-1-(4’-benzyloxyphenyl)ethanol is a chiral amino alcohol derivative featuring a benzyloxy-substituted aromatic ring. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals and fine chemicals. The presence of both amino and hydroxyl functional groups enables its use in asymmetric synthesis, particularly in the preparation of β-adrenergic receptor ligands or other biologically active molecules. Its benzyl-protected phenol moiety offers selective deprotection opportunities for further functionalization. The compound's stereochemistry may also be leveraged in catalytic applications or chiral resolution processes. Careful handling is recommended due to the reactivity of its functional groups.
2-Amino-1-(4’-benzyloxyphenyl)ethanol structure
56443-72-2 structure
Product Name:2-Amino-1-(4’-benzyloxyphenyl)ethanol
CAS No:56443-72-2
MF:C15H17NO2
MW:243.300984144211
CID:826199
PubChem ID:423990
Update Time:2025-06-09

2-Amino-1-(4’-benzyloxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(4’-benzyloxyphenyl)ethanol
    • 2-AMINO-1-(4'-BENZYLOXYPHENYL)ETHANOL
    • 2-amino-1-(4-phenylmethoxyphenyl)ethanol
    • 1-[p-(Benzyloxy)phenyl]-2-aminoethanol
    • 2-(4-Benzyloxyphenyl)-2-hydroxyethanamine
    • 2-(4-benzyloxyphenyl)-2-hydroxyethylamine
    • 2-Amino-1-(4`-benzyloxyphenyl)ethanol
    • 2-AMINO-1-(4-BENZYLOXYPHENYL)ETHANOL
    • 4-benzyloxy-alpha-(aminomethyl)benzyl alcohol
    • EN300-1147426
    • CS-0453776
    • 2-amino-1-(4-benzyloxy-phenyl)-ethanol
    • SCHEMBL322826
    • 2-Amino-1-(4-(benzyloxy)phenyl)ethanol
    • 2-amino-1-[4-(benzyloxy)phenyl]ethan-1-ol
    • DTXSID10329810
    • 2-amino-1-(4-benzyloxy-phenyl)ethanol
    • AKOS005265697
    • DB-346653
    • 2-Amino-1-(4-(benzyloxy)phenyl)ethan-1-ol
    • 2-hydroxy-2-(4-benzyloxyphenyl)ethanamine
    • YZOUUVUNKGUDSK-UHFFFAOYSA-N
    • 56443-72-2
    • alpha-(aminomethyl)-4-benzyloxybenzyl alcohol
    • Inchi: 1S/C15H17NO2/c16-10-15(17)13-6-8-14(9-7-13)18-11-12-4-2-1-3-5-12/h1-9,15,17H,10-11,16H2
    • InChI Key: YZOUUVUNKGUDSK-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(CN)O

Computed Properties

  • Exact Mass: 243.12600
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 55.48000
  • LogP: 2.95800

2-Amino-1-(4’-benzyloxyphenyl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A600100-10mg
2-Amino-1-(4’-benzyloxyphenyl)ethanol
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$ 104.00 2023-04-19
TRC
A600100-25mg
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$ 173.00 2023-04-19
TRC
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$ 305.00 2023-04-19
TRC
A600100-100mg
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100mg
$ 569.00 2023-04-19
TRC
A600100-250mg
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250mg
$ 1326.00 2023-04-19
Alichem
A019121387-250mg
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56443-72-2 95%
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$198.99 2023-09-01
Alichem
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$502.00 2023-09-01
Enamine
EN300-1147426-0.05g
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56443-72-2 95%
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Enamine
EN300-1147426-0.1g
2-amino-1-[4-(benzyloxy)phenyl]ethan-1-ol
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Enamine
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